4-(4-methoxy-3-methylbenzylidene)-2-(methylthio)-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(4-methoxy-3-methylphenyl)methylidene]-2-methylsulfanyl-1,3-thiazol-5-one
• InChI: InChI=1S/C13H13NO2S2/c1-8-6-9(4-5-11(8)16-2)7-10-12(15)18-13(14-10)17-3/h4-7H,1-3H3/b10-7-
• InChI Key: MLJCNPLDWUGAHC-YFHOEESVSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C=C2C(=O)SC(=N2)SC)OC
• Isomeric SMILES: CC1=C(C=CC(=C1)/C=C\2/C(=O)SC(=N2)SC)OC
• Molecular Formula: C13H13NO2S2
• Molecular Weight: 279.4 g/mol

Description

4-(4-methoxy-3-methylbenzylidene)-2-(methylthio)-1,3-thiazol-5(4H)-one is a chemical compound with potential applications in scientific research. It is also known as MMB-CHMICA and is a synthetic cannabinoid that acts as a potent agonist of the CB1 receptor. This compound has gained attention due to its potential use as a research tool to study the endocannabinoid system and its effects on various physiological and biochemical processes.

Mechanism of Action

MMB-CHMICA acts as a potent agonist of the CB1 receptor, which is a G protein-coupled receptor that is primarily expressed in the central nervous system. When MMB-CHMICA binds to the CB1 receptor, it activates a signaling cascade that leads to the modulation of various physiological and biochemical processes. This includes the inhibition of neurotransmitter release, which can lead to the modulation of pain sensation, appetite, mood, and memory.
Biochemical and Physiological Effects:
MMB-CHMICA has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that MMB-CHMICA can inhibit the release of various neurotransmitters, including dopamine, glutamate, and GABA. In vivo studies have shown that MMB-CHMICA can modulate pain sensation, appetite, and mood in animal models.

Advantages and Limitations for Lab Experiments

MMB-CHMICA has several advantages as a research tool, including its potent agonist activity at the CB1 receptor, its ability to modulate various physiological and biochemical processes, and its availability from commercial sources. However, there are also limitations to its use, including its potential for toxicity and its lack of selectivity for the CB1 receptor.

Future Directions

There are several potential future directions for research involving MMB-CHMICA. One area of interest is the development of more selective agonists for the CB1 receptor, which could lead to the development of new therapeutic agents for various conditions. Another area of interest is the study of the effects of MMB-CHMICA on the endocannabinoid system in different animal models and under different conditions. Additionally, further research is needed to determine the potential toxicity of MMB-CHMICA and its effects on human health.

Synthesis Methods

The synthesis of MMB-CHMICA involves several steps, including the condensation of 3-methyl-4-methoxybenzaldehyde with methylthioacetic acid, followed by cyclization with thionyl chloride and ammonium hydroxide. The resulting compound is then oxidized with potassium permanganate to yield MMB-CHMICA. This synthesis method has been described in detail in several scientific publications, and the compound can be obtained from commercial sources.

Scientific Research Applications

MMB-CHMICA has potential applications in scientific research, particularly in the study of the endocannabinoid system. This system plays a crucial role in regulating various physiological and biochemical processes, including pain sensation, appetite, mood, and memory. The CB1 receptor is one of the primary receptors in the endocannabinoid system, and MMB-CHMICA acts as a potent agonist of this receptor.